Cas no 444791-14-4 (1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-bromo- (9CI))

• Product Name: 1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-bromo- (9CI)
• CAS No: 444791-14-4
• MF: C₅H₂Br₂N₄S₄
• MW: 406.164172649384
• CID: 327544
• PubChem ID: 2761238
• Update Time: 2025-09-23

1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-bromo- (9CI)
• 3-bromo-5-[(3-bromo-1,2,4-thiadiazol-5-yl)sulfanylmethylsulfanyl]-1,2,4-thiadiazole
• Bis(3-bromo-1,2,4-thiadiazol-5-ylthio)methane
• 3-bromanyl-5-[(3-bromanyl-1,2,4-thiadiazol-5-yl)sulfanylmethylsulfanyl]-1,2,4-thiadiazole
• DTXSID50375639
• 444791-14-4
• FT-0644689
• A826592
• 5,5'-(Methylenedisulfanediyl)bis(3-bromo-1,2,4-thiadiazole)
• MFCD01926990
• Bis((3-bromo-1,2,4-thiadiazol-5-yl)thio)methane

• MDL： MFCD01926990
• Inchi： 1S/C5H2Br2N4S4/c6-2-8-4(14-10-2)12-1-13-5-9-3(7)11-15-5/h1H2
• InChI Key： LVUNGLQQJLOLMR-UHFFFAOYSA-N
• SMILES： BrC1=NSC(=N1)SCSC1=NC(=NS1)Br

Computed Properties

• Exact Mass: 403.75300
• Monoisotopic Mass: 403.753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 2.35
• Boiling Point: 528.1°C at 760 mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.818
• PSA: 158.64000
• LogP: 3.75650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers